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Compound of Interest

Compound Name: D-gulose-1-13C

Cat. No.: B1161217

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of D-
gulose-1-13C, a stable isotope-labeled sugar. Adherence to these procedures is critical for
maintaining a safe laboratory environment and ensuring regulatory compliance. While D-
gulose-1-13C and similar labeled monosaccharides are generally not classified as hazardous
materials, responsible handling and disposal are paramount. The carbon-13 isotope does not
impart any special hazards beyond those of the parent compound.

Key Safety and Handling Information

Standard laboratory safety protocols should be followed when handling D-gulose-1-13C. This
includes wearing appropriate personal protective equipment (PPE) such as safety glasses,
gloves, and a lab coat. Work should be conducted in a well-ventilated area to avoid inhalation
of any dust. In case of contact with eyes or skin, flush the affected area with copious amounts
of water. If irritation persists, seek medical attention.

Quantitative Data Summary

The following table summarizes key quantitative data for D-gulose-1-13C and its common
analog, D-glucose-1-13C. Due to their structural similarity as epimers, their physical and
chemical properties are nearly identical.
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Property Value

Molecular Formula 13CCsH1206

Molecular Weight ~181.15 g/mol [1]

Appearance White solid

Melting Point 150 - 152 °C (for D-Glucose)[2]

Solubility Soluble in water

Hazard Classification Not classified as a hazardous substance[2][3]

Disposal Procedures

The appropriate disposal method for D-gulose-1-13C is contingent upon its purity and whether
it has been mixed with any hazardous substances.

Step 1: Waste Characterization

Before proceeding with disposal, it is crucial to determine if the D-gulose-1-13C waste is
contaminated with any hazardous materials. If the substance has been used in experiments
involving hazardous chemicals, the resulting mixture must be treated as hazardous waste and
disposed of in accordance with the regulations applicable to the hazardous components.

Step 2: Disposal of Uncontaminated D-gulose-1-13C

For pure, uncontaminated D-gulose-1-13C, the following disposal methods are recommended:

o Small Quantities (Solid): Small amounts of solid D-gulose-1-13C can typically be disposed
of in the regular laboratory trash, provided it is securely contained.[4]

e Aqueous Solutions: Dilute aqueous solutions of D-gulose-1-13C can generally be disposed
of down the sanitary sewer system. It is advisable to flush with a large volume of water to
ensure adequate dilution.

e Large Quantities: For larger quantities of either solid or dissolved D-gulose-1-13C, it is best
practice to contact a licensed professional waste disposal service. This ensures full
compliance with all federal, state, and local environmental regulations.
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Step 3: Disposal of Contaminated D-gulose-1-13C

If the D-gulose-1-13C waste is mixed with hazardous materials, it must be managed as
hazardous waste. Follow these steps:

o Labeling: Clearly label the waste container with its complete contents, including the names
and concentrations of all components.

o Storage: Store the hazardous waste in a designated satellite accumulation area within a
compatible and securely sealed container.

o Disposal: Arrange for pickup and disposal by a licensed hazardous waste management
company.

Step 4: Decontamination of Empty Containers

Empty containers that held D-gulose-1-13C should be triple-rinsed with a suitable solvent,
such as water. The resulting rinsate should be disposed of following the guidelines for aqueous
solutions. Once decontaminated, the containers can typically be disposed of in the regular
trash or recycled, in line with institutional policies.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of D-
gulose-1-13C.
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Caption: Disposal workflow for D-gulose-1-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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